Cas no 1987882-62-1 ((2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a)

• Product Name: (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a
• CAS No: 1987882-62-1
• MF: C₅₀H₇₄O₁₄
• MW: 899.11417722702
• CID: 4632801
• PubChem ID: 137700131
• Update Time: 2025-05-18

(2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a Chemical and Physical Properties

Names and Identifiers

• epi-Doramectin
• (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a
• (1'S,2R,3S,4'S,6S,8'R,10'Z,12'S,13'S,14'Z,20'R,21'R,24'S)-2-cyclohexyl-21',24'-dihydroxy-12'-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-3,11',13',22'-tetramethylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-2'-one
• 1987882-62-1

• Inchi： 1S/C50H74O14/c1-27-13-12-16-34-26-57-47-42(51)30(4)21-37(50(34,47)54)48(53)60-36-22-35(63-49(25-36)20-19-29(3)45(64-49)33-14-10-9-11-15-33)18-17-28(2)44(27)61-41-24-39(56-8)46(32(6)59-41)62-40-23-38(55-7)43(52)31(5)58-40/h12-13,16-17,19-21,27,29,31-33,35-47,51-52,54H,9-11,14-15,18,22-26H2,1-8H3/b13-12+,28-17+,34-16+/t27-,29-,31-,32-,35+,36-,37+,38-,39-,40-,41-,42+,43-,44-,45-,46-,47+,49+,50+/m0/s1
• InChI Key： QLFZZSKTJWDQOS-QBFYVVCKSA-N
• SMILES： [C@@H]1(O[C@]2([H])O[C@@H](C)[C@H](O[C@@]3([H])C[C@H](OC)[C@@H](O)[C@H](C)O3)[C@@H](OC)C2)C(C)=CC[C@@]2([H])O[C@]3(O[C@H](C4CCCCC4)[C@@H](C)C=C3)C[C@@]([H])(OC([C@@]3([H])C=C(C)[C@@H](O)[C@@]4([H])OCC(=CC=C[C@@H]1C)[C@@]34O)=O)C2 |c:64,t:27,66|

Computed Properties

• Exact Mass: 898.50785703g/mol
• Monoisotopic Mass: 898.50785703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 64
• Rotatable Bond Count: 7
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 170Ų

Additional information on (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a

Chemical Compound CAS No. 1987882-62-1: (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a

The chemical compound with CAS No. 1987882-62-1, known as (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of avermectin A1a, a well-known macrocyclic lactone with potent anthelmintic properties. The modifications introduced in this compound, particularly the substitution at the 25-position with a cyclohexyl group and the removal of the methylpropyl group, along with the demethylation at the 5-O position, have been strategically designed to enhance its biological activity and pharmacokinetic profile.

Recent studies have demonstrated that (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a exhibits improved efficacy against parasitic infections compared to its parent compound, avermectin A1a. The introduction of the cyclohexyl group at the 25-position has been shown to significantly enhance the compound's lipophilicity, which in turn improves its bioavailability and tissue penetration. This modification has also been linked to a reduction in adverse effects, making it a more favorable option for therapeutic applications.

The removal of the methylpropyl group and the demethylation at the 5-O position are critical structural changes that contribute to the compound's enhanced stability and reduced toxicity. These modifications have been extensively studied using advanced computational chemistry techniques, such as molecular docking and quantum mechanics calculations, which have provided insights into the compound's interaction with target proteins and enzymes.

In terms of synthesis, (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a is typically derived from avermectin A1a through a series of highly specific enzymatic and chemical transformations. The process involves precise control over stereochemistry to ensure the correct configuration at the 2S position, which is crucial for maintaining the compound's biological activity. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound, further enhancing its potential for therapeutic use.

The biological activity of (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a has been extensively evaluated in preclinical models. Studies have shown that this compound demonstrates potent activity against a wide range of parasitic organisms, including nematodes and arthropods. Its efficacy has been attributed to its ability to selectively bind to glutamate-gated chloride channels, leading to paralysis and death of the parasites.

Moreover, recent research has explored the potential of this compound as a candidate for treating emerging parasitic infections that are resistant to conventional therapies. Preclinical trials have indicated that (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a exhibits synergistic effects when combined with other antiparasitic agents, suggesting its potential for use in combination therapies.

In conclusion, (2S)-25-cyclohexyl-5-O-demethyl-25-de(1-methylpropyl)-avermectinA1a represents a significant advancement in the field of antiparasitic drug development. Its unique structural modifications, enhanced biological activity, and favorable pharmacokinetic profile make it a promising candidate for addressing unmet medical needs in parasitic disease treatment. Continued research into this compound is expected to yield further insights into its therapeutic potential and pave the way for its clinical application.